Cas no 1390653-59-4 ((1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE)

• Product Name: (1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• CAS No: 1390653-59-4
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5581265
• PubChem ID: 130039939
• Update Time: 2023-08-10

(1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• (S)-1-(3-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-amine
• Benzenemethanamine, 3-bromo-α-(1,1-dimethylethyl)-5-fluoro-, (αS)-
• Y13202
• 1390653-59-4

• Inchi： 1S/C11H15BrFN/c1-11(2,3)10(14)7-4-8(12)6-9(13)5-7/h4-6,10H,14H2,1-3H3/t10-/m1/s1
• InChI Key： RCLXQCKEQHYVEJ-SNVBAGLBSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](C(C)(C)C)N)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±25.0 °C(Predicted)
• pka: 9.32±0.10(Predicted)